Cas no 203246-71-3 (oxane-4-thiol)

• Product Name: oxane-4-thiol
• CAS No: 203246-71-3
• MF: C₅H₁₀OS
• MW: 118.197300434113
• MDL: MFCD12088024
• CID: 1006482
• PubChem ID: 18533045
• Update Time: 2025-06-11

oxane-4-thiol Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyran-4-Thiol
• oxane-4-thiol
• tetrahydro-2H-Pyran-4-thiol
• Tetrahydropyran-4-th
• AC1Q7GNJ
• AG-L-19732
• CTK4E3915
• Tetrahydro-pyran-4-thiol
• 2H-Pyran-4-thiol, tetrahydro-
• MFCD12088024
• A24390
• SY181133
• J-013215
• BS-12727
• HDEOKHIQTDMWTQ-UHFFFAOYSA-N
• 203246-71-3
• AT12453
• SCHEMBL601190
• AKOS009625072
• AM100476
• EN300-56364
• DTXSID50594868

• MDL： MFCD12088024
• Inchi： 1S/C5H10OS/c7-5-1-3-6-4-2-5/h5,7H,1-4H2
• InChI Key： HDEOKHIQTDMWTQ-UHFFFAOYSA-N
• SMILES： SC1CCOCC1

Computed Properties

• Exact Mass: 118.0453
• Monoisotopic Mass: 118.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.03
• Boiling Point: 174.8°C at 760 mmHg
• Flash Point: 59.5°C
• Refractive Index: 1.487
• PSA: 9.23

Additional information on oxane-4-thiol

Professional Introduction to Oxane-4-thiol (CAS No: 203246-71-3)

The compound Oxane-4-thiol (CAS No: 203246-71-3) is a significant molecule in the field of organic chemistry and pharmaceutical research. Its unique structure, featuring a thiol group attached to a cyclic oxane ring, makes it a versatile intermediate in the synthesis of various bioactive molecules. This introduction delves into the properties, potential applications, and recent advancements in the study of Oxane-4-thiol, highlighting its relevance in modern chemical biology and drug development.

The molecular formula of Oxane-4-thiol is C₄H₈OS, reflecting its composition of four carbon atoms, eight hydrogen atoms, and one sulfur atom bonded to an oxygen atom in a cyclic arrangement. The presence of the thiol (-SH) group imparts reactivity and functionalization possibilities, making it a valuable building block for medicinal chemists. The oxane ring, a three-membered ether moiety, contributes to the compound's stability while allowing for conformational flexibility, which is crucial for biological interactions.

In recent years, Oxane-4-thiol has garnered attention due to its role in the development of novel therapeutic agents. Researchers have explored its potential as a precursor in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating compounds that interact with enzymes involved in metabolic disorders. The thiol group's ability to form disulfide bonds has been particularly exploited in designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of Oxane-4-thiol is its application in drug discovery pipelines. Its structural features allow for easy modifications, enabling chemists to tailor properties such as solubility, bioavailability, and pharmacokinetics. Recent publications highlight its use in generating libraries of sulfonamide derivatives, which have shown promise in preclinical trials for treating inflammatory diseases. The oxane ring's stability ensures that the core structure remains intact during synthetic transformations, while the thiol group provides a handle for further functionalization.

The synthesis of Oxane-4-thiol itself has been optimized through various methodologies, including catalytic hydrogenation and nucleophilic substitution reactions. Advances in green chemistry have also led to more sustainable approaches, reducing waste and improving yields. These innovations are critical for large-scale production and ensure that researchers can access sufficient quantities of this valuable intermediate without compromising environmental standards.

From a biochemical perspective, Oxane-4-thiol has been investigated for its interactions with proteins and peptides. Its ability to mimic natural thiols has led to insights into enzyme mechanisms and potential therapeutic applications. For example, researchers have used analogs of Oxane-4-thiol to study oxidative stress pathways, providing insights into how cellular processes are affected by reactive oxygen species. This knowledge is instrumental in developing strategies to mitigate damage caused by oxidative stress in conditions like neurodegenerative diseases.

The pharmaceutical industry has also explored Oxane-4-thiol as a scaffold for antiviral and anticancer agents. By incorporating it into drug candidates, scientists have designed molecules that disrupt viral replication or inhibit tumor growth. The thiol group's redox-active nature allows these compounds to interact dynamically with biological targets, potentially leading to more effective treatments with fewer side effects.

Future directions in the study of Oxane-4-thiol may include exploring its role in materials science and nanotechnology. The compound's unique properties make it a candidate for developing novel polymers or functional materials with specific chemical behaviors. Additionally, its potential as a ligand in catalysis has not been fully exploited, and further research could uncover new ways to harness its reactivity.

In conclusion, Oxane-4-thiol (CAS No: 203246-71-3) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its structural features enable diverse applications in drug development, biochemical research, and material science. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, the importance of Oxane-4-thiol is likely to grow even further.